diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate
Overview
Description
Diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate (DPHM) is a chemical compound that has gained significant attention in scientific research due to its potential biological and pharmacological applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In
Mechanism of Action
The mechanism of action of diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which play a crucial role in tumor invasion and metastasis. diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate has been shown to exert various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate has also been shown to reduce inflammation and oxidative stress in various tissues. In addition, diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of using diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate in lab experiments is its potential as a therapeutic agent for various diseases. Another advantage is its ability to inhibit MMPs, which are involved in tumor invasion and metastasis. However, one limitation of using diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate in lab experiments is its potential toxicity, which requires careful dosage and administration.
Future Directions
There are several future directions for the study of diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for various diseases. Another direction is to develop more efficient synthesis methods for diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate. Additionally, further studies are needed to determine the safety and toxicity of diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate in animal models and humans.
Scientific Research Applications
Diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate has been extensively studied for its potential biological and pharmacological applications. It has been shown to possess anti-tumor, anti-inflammatory, and anti-oxidant properties. diethyl {amino[2-(1-pyridin-2-ylethylidene)hydrazino]methylene}malonate has also been investigated for its potential as an anti-diabetic agent and as a treatment for neurodegenerative diseases.
properties
IUPAC Name |
ethyl (E)-3-ethoxy-3-hydroxy-2-[(E)-N'-[(E)-1-pyridin-2-ylethylideneamino]carbamimidoyl]prop-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O4/c1-4-22-14(20)12(15(21)23-5-2)13(16)19-18-10(3)11-8-6-7-9-17-11/h6-9,20H,4-5H2,1-3H3,(H2,16,19)/b14-12+,18-10+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IILTUDIFXGJCSB-FXSIAJRCSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=C(C(=NN=C(C)C1=CC=CC=N1)N)C(=O)OCC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C(=C(\C(=N/N=C(\C)/C1=CC=CC=N1)\N)/C(=O)OCC)/O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
diethyl (amino{(2E)-2-[1-(pyridin-2-yl)ethylidene]hydrazinyl}methylidene)propanedioate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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